Cas no 388606-91-5 (1,4-Pentanedione, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]-)

• Product Name: 1,4-Pentanedione, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]-
• CAS No: 388606-91-5
• MF: C₁₈H₁₇ClO₂S
• MW: 332.844383001328
• CID: 1493096
• Update Time: 2024-08-24

1,4-Pentanedione, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanedione, 2-(4-chlorophenyl)-1-[4-(methylthio)phenyl]-

• Inchi： 1S/C18H17ClO2S/c1-12(20)11-17(13-3-7-15(19)8-4-13)18(21)14-5-9-16(22-2)10-6-14/h3-10,17H,11H2,1-2H3
• InChI Key： FNFIAHHUAUQIBV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SC)C=C1)(=O)C(C1=CC=C(Cl)C=C1)CC(=O)C

Computed Properties

• Exact Mass: 332.06391

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 499.3±45.0 °C(Predicted)
• PSA: 34.14